4-(2-azaspiro[5.5]undecan-2-ylsulfonyl)-N-butan-2-ylbenzenesulfonamide
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Overview
Description
4-(2-azaspiro[5.5]undecan-2-ylsulfonyl)-N-butan-2-ylbenzenesulfonamide is an azaspiro compound.
Scientific Research Applications
Synthesis and Structural Studies
- Prins Cascade Cyclization: A novel process for synthesizing 1,9-dioxa-4-azaspiro[5.5]undecane derivatives, including spiromorpholinotetrahydropyran derivatives, has been developed using a Prins bicyclization method (Reddy et al., 2014).
- Synthesis of Spiro Thiazolinone Heterocyclic Compounds: Various spiro thiazolinone heterocyclic compounds have been synthesized, showing significant antimicrobial activities (Patel & Patel, 2015).
- Enantioselective Synthesis of Spiroketals: Methods for synthesizing enantiomers of 1,7-dioxaspiro[5.5]undecane, important in pheromone production, have been explored (Uchiyama et al., 2001).
Biological Activities and Applications
- Anticonvulsant Properties: Synthesized azaspiro compounds have shown potential as anticonvulsants in various animal models of epilepsy (Kamiński et al., 2014).
- Antiviral Activities: Certain 1-thia-4-azaspiro[4.5]decan-3-one derivatives have demonstrated inhibitory effects on human coronavirus replication (Apaydın et al., 2019).
Advanced Synthetic Techniques
- Asymmetric Dearomative Formal [4 + 2] Cycloadditions: This method was developed to construct azaspiro[5.5]undecane frameworks with high diastereoselectivity and enantioselectivity (Yan et al., 2018).
- Synthesis of Spiroaminals: Various strategies for synthesizing spiroaminals, such as 1-oxa-7-azaspiro[5.5]undecane, which possess significant biological activities, have been reviewed (Sinibaldi & Canet, 2008).
Peptide Synthesis and Chemical Reactions
- Synthesis of N-Protected Amino Acid-ASUD Ester: A novel reagent, ASUD-diphenyl phosphate, has been developed for synthesizing N-protected amino acid-ASUD esters useful in peptide synthesis (Rao et al., 2016).
- Enantioselective Total Syntheses: Achieved for naturally occurring 2-azaspiro[5,5]undecan-7-ol alkaloids using a diastereoselective Hosomi–Sakurai allylation followed by ring-closing metathesis (Pandey et al., 2011).
properties
Product Name |
4-(2-azaspiro[5.5]undecan-2-ylsulfonyl)-N-butan-2-ylbenzenesulfonamide |
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Molecular Formula |
C20H32N2O4S2 |
Molecular Weight |
428.6 g/mol |
IUPAC Name |
4-(2-azaspiro[5.5]undecan-2-ylsulfonyl)-N-butan-2-ylbenzenesulfonamide |
InChI |
InChI=1S/C20H32N2O4S2/c1-3-17(2)21-27(23,24)18-8-10-19(11-9-18)28(25,26)22-15-7-14-20(16-22)12-5-4-6-13-20/h8-11,17,21H,3-7,12-16H2,1-2H3 |
InChI Key |
CTTJGUVBPGOYCP-UHFFFAOYSA-N |
SMILES |
CCC(C)NS(=O)(=O)C1=CC=C(C=C1)S(=O)(=O)N2CCCC3(C2)CCCCC3 |
Canonical SMILES |
CCC(C)NS(=O)(=O)C1=CC=C(C=C1)S(=O)(=O)N2CCCC3(C2)CCCCC3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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